1,3,5-Triazine-2(1H)-thione, 1-(2-furanylmethyl)tetrahydro-5-(2-phenylethyl)-
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Description
1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-THIONE is a heterocyclic compound that features a furan ring, a phenylethyl group, and a triazinane-2-thione core
Properties
Molecular Formula |
C16H19N3OS |
|---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
1-(furan-2-ylmethyl)-5-(2-phenylethyl)-1,3,5-triazinane-2-thione |
InChI |
InChI=1S/C16H19N3OS/c21-16-17-12-18(9-8-14-5-2-1-3-6-14)13-19(16)11-15-7-4-10-20-15/h1-7,10H,8-9,11-13H2,(H,17,21) |
InChI Key |
CJWADWOQNFEHSP-UHFFFAOYSA-N |
Canonical SMILES |
C1NC(=S)N(CN1CCC2=CC=CC=C2)CC3=CC=CO3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-THIONE typically involves the reaction of furan-2-ylmethanamine with phenylethyl isothiocyanate under controlled conditions. The reaction is carried out in an inert atmosphere, often using solvents like dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the triazinane-2-thione ring.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-THIONE undergoes various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.
Reduction: The triazinane-2-thione core can be reduced to form triazinane derivatives.
Substitution: The phenylethyl group can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.
Substitution: Electrophiles like halogens or nitro groups in the presence of catalysts like iron or aluminum chloride.
Major Products Formed
Oxidation: Furan-2-carboxylic acid derivatives.
Reduction: Triazinane derivatives.
Substitution: Halogenated or nitro-substituted phenylethyl derivatives.
Scientific Research Applications
1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-THIONE has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an antimicrobial and anticancer agent.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of advanced materials with specific properties.
Mechanism of Action
The mechanism of action of 1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-THIONE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to the desired biological effects. For example, it may inhibit the growth of cancer cells by interfering with their metabolic pathways or induce antimicrobial effects by disrupting bacterial cell walls.
Comparison with Similar Compounds
Similar Compounds
1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-ONE: Similar structure but with an oxygen atom instead of sulfur.
1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-IMINE: Contains an imine group instead of a thione group.
Uniqueness
1-[(FURAN-2-YL)METHYL]-5-(2-PHENYLETHYL)-1,3,5-TRIAZINANE-2-THIONE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties
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